Cas no 866040-56-4 (ethyl 3-(3-chlorophenyl)-3-(1H-pyrrol-1-yl)propanoate)

• Product Name: ethyl 3-(3-chlorophenyl)-3-(1H-pyrrol-1-yl)propanoate
• CAS No: 866040-56-4
• CID: 4662483
• Update Time: 2025-06-08

ethyl 3-(3-chlorophenyl)-3-(1H-pyrrol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(3-chlorophenyl)-3-(1H-pyrrol-1-yl)propanoate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on ethyl 3-(3-chlorophenyl)-3-(1H-pyrrol-1-yl)propanoate

Introduction to Ethyl 3-(3-chlorophenyl)-3-(1H-pyrrol-1-yl)propanoate (CAS No. 866040-56-4)

Ethyl 3-(3-chlorophenyl)-3-(1H-pyrrol-1-yl)propanoate, identified by its CAS number 866040-56-4, is a significant compound in the realm of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both 3-chlorophenyl and 1H-pyrrol-1-yl moieties in its molecular framework suggests a rich chemical diversity, making it a promising candidate for further exploration in drug discovery and synthesis.

The Ethyl 3-(3-chlorophenyl)-3-(1H-pyrrol-1-yl)propanoate molecule exhibits a complex interplay of electronic and steric effects, which can be harnessed for designing novel bioactive molecules. The chlorophenyl group introduces a electron-withdrawing effect, while the pyrrole ring contributes to the overall hydrogen bonding capability and lipophilicity of the compound. These characteristics make it an intriguing subject for synthetic modifications aimed at enhancing its pharmacological properties.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The structural motifs present in Ethyl 3-(3-chlorophenyl)-3-(1H-pyrrol-1-yl)propanoate bear resemblance to several known bioactive compounds that have shown promise in preclinical studies. For instance, derivatives of pyrrole and chlorinated aromatic rings have been investigated for their potential in treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves multi-step organic reactions, typically starting from readily available precursors. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core pyrrole ring and the chlorophenyl substituent. These methods not only ensure high yield but also allow for functional group modifications, enabling researchers to fine-tune the properties of the final product.

One of the most compelling aspects of Ethyl 3-(3-chlorophenyl)-3-(1H-pyrrol-1-yl)propanoate is its versatility in medicinal chemistry. The compound can serve as a scaffold for designing new analogs with improved pharmacokinetic profiles. For example, modifications at the ester moiety can alter the solubility and metabolic stability of the molecule, while changes in the pyrrole ring can affect its binding affinity to biological targets.

The latest research in this field has highlighted the potential of this compound as a precursor for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By leveraging the structural features of Ethyl 3-(3-chlorophenyl)-3-(1H-pyrrol-1-yl)propanoate, scientists have been able to develop novel inhibitors with high selectivity and potency.

In addition to its applications in drug discovery, this compound has also found utility in materials science. The unique electronic properties of its molecular structure make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to tune these properties through structural modifications opens up new avenues for developing advanced materials with enhanced performance.

The safety profile of Ethyl 3-(3-chlorophenyl)-3-(1H-pyrrol-1-yl)propanoate is another critical aspect that has been thoroughly evaluated through various toxicological studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further development into clinical applications. However, as with any chemical entity, comprehensive safety assessments are essential before it can be translated into practical use.

The future directions for research on this compound are multifaceted. Ongoing studies aim to explore its potential in treating other neurological disorders by targeting different neurotransmitter systems. Additionally, there is interest in investigating its effects on inflammation and oxidative stress, which are key pathological mechanisms underlying many chronic diseases.

In conclusion, Ethyl 3-(3-chlorophenyl)-3-(1H-pyrrol-1-yl)propanoate (CAS No. 866040-56-4) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.